Cas no 124068-97-9 (4-Nitro-Phenyl-N-Benzylcarbamate)

• Product Name: 4-Nitro-Phenyl-N-Benzylcarbamate
• CAS No: 124068-97-9
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• MDL: MFCD06796634
• CID: 196327
• PubChem ID: 253662293
• Update Time: 2025-10-21

4-Nitro-Phenyl-N-Benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(phenylmethyl)-, 4-nitrophenyl ester
• 4-Nitrophenyl N-Benzylcarbamate
• 4-NITRO-PHENYL-N-BENZYLCARBAMATE
• 4-Nitrophenyl benzylcarbamate
• N-Benzylcarbamic Acid 4-Nitrophenyl Ester
• DTXSID80924694
• (4-nitrophenyl) N-benzylcarbamate
• CS-0172724
• benzyl-carbamic acid 4-nitro-phenyl ester
• ZEA06897
• 4-Nitrophenyl hydrogen benzylcarbonimidate
• AKOS015967487
• SCHEMBL599832
• Carbamic acid, (phenylmethyl)-, 4-nitrophenyl ester
• 4-Nitrophenyl N-benzylcarbamate, >=98.0%
• 4-Nitrophenylbenzylcarbamate
• N0978
• AS-39073
• MFCD06796634
• Carbamic acid, N-(phenylmethyl)-, 4-nitrophenyl ester
• 124068-97-9
• DB-106948
• 4-Nitro-Phenyl-N-Benzylcarbamate

• MDL： MFCD06796634
• Inchi： 1S/C14H12N2O4/c17-14(15-10-11-4-2-1-3-5-11)20-13-8-6-12(7-9-13)16(18)19/h1-9H,10H2,(H,15,17)
• InChI Key： OCAOEODBVXZHNZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2
• XLogP3: 2.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.306
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 436.1°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.609
• PSA: 81.47

4-Nitro-Phenyl-N-Benzylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Nitro-Phenyl-N-Benzylcarbamate

Introduction to 4-Nitro-Phenyl-N-Benzylcarbamate (CAS No: 124068-97-9)

4-Nitro-Phenyl-N-Benzylcarbamate, with the chemical formula C₁₃H₁₃O₃N₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 124068-97-9, has garnered attention due to its versatile applications in drug development and research. The nitro and carbamate functional groups present in its molecular structure contribute to its reactivity and utility in various synthetic pathways.

The 4-Nitro-Phenyl-N-Benzylcarbamate molecule exhibits a unique set of properties that make it valuable in medicinal chemistry. The nitro group (-NO₂) attached to the phenyl ring introduces a polar and electron-withdrawing nature, influencing the compound's solubility and reactivity. On the other hand, the benzylcarbamate moiety (-N(C₆H₅)COO-) enhances its ability to participate in nucleophilic substitution reactions, making it a crucial intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing nitro and carbamate groups due to their potential biological activities. Studies have demonstrated that these functional groups can modulate enzyme activity and interact with biological targets, making them promising candidates for drug discovery. For instance, derivatives of 4-Nitro-Phenyl-N-Benzylcarbamate have been investigated for their potential role in inhibiting certain enzymes associated with neurological disorders.

The synthesis of 4-Nitro-Phenyl-N-Benzylcarbamate typically involves a multi-step process starting from readily available aromatic precursors. One common synthetic route includes the nitration of phenol followed by reaction with benzyl chloroformate to introduce the carbamate group. This method leverages classical organic reactions such as nucleophilic aromatic substitution and condensation, showcasing the compound's synthetic accessibility.

Recent advancements in green chemistry have also influenced the synthesis of 4-Nitro-Phenyl-N-Benzylcarbamate. Researchers are exploring catalytic methods that minimize waste and improve yield, aligning with sustainable practices. For example, transition metal-catalyzed reactions have been employed to enhance the efficiency of key steps in the synthesis, reducing the need for harsh reagents and solvents.

The biological activity of 4-Nitro-Phenyl-N-Benzylcarbamate has been a subject of extensive research. Preclinical studies have indicated that this compound exhibits moderate affinity for certain biological receptors, suggesting its potential as an pharmacological agent. Specifically, its interaction with serine proteases has been studied for its role in modulating inflammatory pathways. This has prompted further investigation into its derivatives as possible leads for therapeutic development.

In addition to its pharmaceutical applications, 4-Nitro-Phenyl-N-Benzylcarbamate finds utility in materials science and agrochemical research. Its structural features make it a suitable candidate for designing novel polymers and specialty chemicals. Researchers are exploring its incorporation into polymer matrices to enhance material properties such as thermal stability and mechanical strength.

The regulatory landscape surrounding 4-Nitro-Phenyl-N-Benzylcarbamate is another critical aspect to consider. As a chemical intermediate used in research and development, it falls under various regulatory frameworks that ensure safe handling and environmental compliance. Manufacturers and researchers must adhere to guidelines set by agencies such as the FDA and EMA to ensure that the compound is used responsibly.

The future prospects of 4-Nitro-Phenyl-N-Benzylcarbamate appear promising, with ongoing research aiming to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more efficient production processes and novel therapeutic agents.